Cas no 3386-42-3 (1,4-dichloro-2-isothiocyanatobenzene)

1,4-dichloro-2-isothiocyanatobenzene structure
3386-42-3 structure
Product Name:1,4-dichloro-2-isothiocyanatobenzene
CAS No:3386-42-3
MF:C7H3Cl2NS
MW:204.076418161392
MDL:MFCD00041054
CID:311919
PubChem ID:24871067
Update Time:2025-04-19

1,4-dichloro-2-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-dichloro-2-isothiocyanato-
    • 1,4-dichloro-2-isothiocyanatobenzene
    • 2,5-dichlorophenyl isothiocyanate
    • 1,4-dichloro-2-isothiocyanato-benzene
    • 2,4-DIFLUORO-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
    • 2,5-dichlorobenzenisothiocyanate
    • 2,5-Dichlor-phenylisothiocyanat
    • 3-Aminoisobutyricacid
    • Benzene, 1,4-dichloro-2-isothiocyanato-
    • 1,4-bis(chloranyl)-2-isothiocyanato-benzene
    • J-802056
    • FT-0610323
    • DTXSID70187493
    • MS-22000
    • F2121-0335
    • SCHEMBL1020285
    • AKOS002680200
    • SY063171
    • 2,5-Dichlorophenyl isothiocyanate, 98%
    • A821967
    • 3386-42-3
    • MFCD00041054
    • 1,4-Dichloro-2-isothiocyanatobenzene #
    • DB-020052
    • G77557
    • DTXCID80109984
    • MDL： MFCD00041054
    • Inchi： 1S/C7H3Cl2NS/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
    • InChI Key： JHTPBGFVWWSHDL-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1N=C=S)Cl

Computed Properties

  • Exact Mass: 202.93600
  • Monoisotopic Mass: 202.936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.425 g/mL at 25 °C(lit.)
  • Boiling Point: 145-147 °C/15 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.67(lit.)
  • PSA: 44.45000
  • LogP: 3.72770
  • Solubility: Not determined

1,4-dichloro-2-isothiocyanatobenzene Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3334
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26; S27; S36/37/39; S45
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34

1,4-dichloro-2-isothiocyanatobenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,4-dichloro-2-isothiocyanatobenzene Pricemore >>

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abcr
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